Cas no 149-57-5 (Levulinic acid)

Levulinic acid structure
Levulinic acid structure
Levulinic acid
149-57-5
C8H16O2
144.2114
MFCD00002675
36582
8697

Levulinic acid Properties

Names and Identifiers

    • 2-Ethylhexanoic acid
    • 2-BUTYLBUTANOIC ACID
    • (+/-)-2-ETHYLHEXANOIC ACID
    • 2-ETHYLHEXOIC ACID
    • 3-HEPTANECARBOXYLIC ACID
    • A-ETHYLCAPROIC ACID
    • ALPHA-ETHYLCAPROIC ACID
    • BUTYLETHYLACETIC ACID
    • CARBOXYLIC ACID C8
    • ETHYLBUTYLACETIC ACID
    • OCTANOIC ACID
    • RARECHEM AL BE 0136
    • (RS)-2-Ethylhexansαure
    • 2-Ethyl-1-hexanoic acid
    • 2-ethylhexanoic
    • 2-ethylhexanoicacid(eha)
    • 2-ethyl-hexansyra
    • 2-Ethylcaproic acid
    • (±)-2-Ethylhexanoic acid
    • 2-ethyl-hexanoic acid
    • 2-Ethylhexanoic acid1000µg
    • Carboxylic acid
    • Ethylhexanoic acid
    • Ethylhexoic acid
    • Isocaprylic acid
    • Neodymoctic acid
    • α-Ethylcaproic acid
    • Caproicacid, a-ethyl- (4CI)
    • (?à)-2-Ethylhexanoic acid
    • NSC8881
    • Octylic acid
    • a-Ethylhexanoic acid
    • 2-Ethylcapronic acid
    • 2-Ethylhexanoi
    • 2-Ethylhexansαure
    • CAPRYLIC ACID(SG)
    • Ethylhexanoic aci
    • 2-Ethylhexoicacid
    • a-Ethylcaproicacid
    • α-Ethylcaproicacid
    • Hexanoic acid, 2-ethyl-
    • Ethyl hexanoic acid
    • 2-ethyl hexanoic acid
    • 2-Ethylhexansaeure
    • 2-ethyl-hexoic acid
    • Kyselina 2-ethylkapronova [Czech]
    • alpha-ethyl caproic acid
    • .alpha.-Ethylcaproic acid
    • Ethyl hexanoic acid, 2-
    • (+/-)-2
    • Octanoic Acid
    • 2-Butylbutanoic acid
    • 3-Heptanecarboxylic acid
    • Butylethylacetic acid
    • 2-Ethyl-Hexonic acid
    • SMR001252268
    • alpha-Ethylhexanoic acid
    • MLS002415695
    • MLSMR
    • 2-Ethyl hexanoic acid
    • 2-Ethylhexoic acid
    • alpha-Ethylcaproic acid
    • 2-Ethyl-hexoic acid
    • +Expand
    • MFCD00002675
    • OBETXYAYXDNJHR-UHFFFAOYSA-N
    • 1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
    • O([H])C(C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
    • 1750468

Computed Properties

  • 144.11500
  • 1
  • 2
  • 5
  • 144.11503
  • 10
  • 99.4
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.6
  • nothing
  • 0
  • 37.3

Experimental Properties

  • 2.28740
  • 37.30000
  • n20/D 1.425(lit.)
  • 2 g/L (20 ºC)
  • 228 °C(lit.)
  • -59 ºC
  • <0.01 mmHg ( 20 °C)
    10 mmHg ( 115 °C)
  • Fahrenheit: 237.2 ° f < br / > Celsius: 114 ° C < br / >
  • 1.4g/l
  • Colorless oily liquid.
  • 3 (1.4g/l, H2O, 20℃)
  • Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents, bases.
  • Slightly soluble in cold water and ethanol, soluble in hot water, ether, ethyl acetate, acetic acid, acetone, benzene and chloroform. Dissolve 0.25% in water at 20 ℃; Water dissolved 1.2% in 2-ethylhexanoic acid.
  • Sensitive to humidity
  • 0.903 g/mL at 25 °C(lit.)

Levulinic acid Security Information

  • GHS05 GHS05 GHS07 GHS07 GHS08 GHS08
  • MO7700000
  • 1
  • 6.1
  • S36/37
  • II
  • II
  • R63
  • 6.1
  • Xn Xn
  • UN 3265 8/PG 2
  • H312,H318,H361
  • P280,P305+P351+P338
  • dangerous
  • Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
  • III
  • 63
  • Danger
  • Yes
  • 1.04%, 135°F
  • 8
  • 13

Levulinic acid Customs Data

  • 29159080
  • China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Levulinic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001LSU-25g
Hexanoic acid, 2-ethyl-
149-57-5 98%
25g
$4.00
A2B Chem LLC
AA74110-25g
2-Ethylhexanoic acid
149-57-5 98%
25g
$7.00 2024-04-20
Aaron
AR001M16-25g
Hexanoic acid, 2-ethyl-
149-57-5 98%
25g
$4.00
abcr
AB115418-500 ml
2-Ethylhexanoic acid, 99%; .
149-57-5 99%
500 ml
€18.70
Ambeed
A385849-25g
2-Ethylhexanoic acid
149-57-5 98%
25g
$9.0 2024-07-17
Apollo Scientific
OR16495-1L
2-Ethylhexanoic acid
149-57-5
1l
£95.00 2023-09-02
Enamine
EN300-20410-0.05g
2-ethylhexanoic acid
149-57-5 95%
0.05g
$19.0 2023-09-16
Life Chemicals
F0001-0703-0.25g
2-ethylhexanoic acid
149-57-5 95%+
0.25g
$18.0 2023-11-21
TRC
E918735-10g
2-Ethylhexanoic Acid
149-57-5
10g
$ 170.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
15419-4L
2-Ethylhexanoic acid, 99%
149-57-5 99%
4L
¥3198.00 2023-03-14

Levulinic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Tetrahydrofuran ;  2 h, cooled
Reference
Skin compositions containing polyhydric alcohol branched-fatty acid esters, and cosmetic cleansing compositions
, Japan, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Lactic acid ,  NADH ,  L-Lactate dehydrogenase ,  Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water
Reference
Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical Studies
French, Kevin J.; Strickler, Michael D.; Rock, Dan A.; Rock, Denise A.; Bennett, Grace A.; et al, Biochemistry, 2001, 40(32), 9532-9538

Levulinic acid Raw materials

Levulinic acid Preparation Products

Levulinic acid Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:149-57-5)
SHEN JING LI
15221275939
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Jiangsu Raien Environmental Protection Technology Co., Ltd
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FEI XIAO JIE
18662920632
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SHAN DONG MAN TANG HONG XIN CAI LIAO Co., Ltd.
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(CAS:149-57-5)
WANG LIN
13065055261
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Shandong Yihong Chemical.LTD
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(CAS:149-57-5)
DAI DAI
15269100373
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:149-57-5)
A LA DING
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Shanghai Hansi Chemical Industry Co., Ltd.
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(CAS:149-57-5)
GU JING LI
18939883912
sales@gh-reagent.com
JU SHENG HUA XUE YAN JIU YUAN
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(CAS:149-57-5)
CHEN PAN
18064118002
1400838822@qq.com
HU BEI JU SHENG Technology Co., Ltd.
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(CAS:149-57-5)
WANG SHAN
18871490354
1400848866@qq.com
SHANG HAI TENG ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:149-57-5)
ZHANG JING LI
19821570922
angela@labgogo.com
Hubei Shixing Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:149-57-5)
JIANG KUN
18086426449
1273554466@qq.com

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